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3-Bromomethylpyridine
Compound Name:
hydrobromide

Cat. No. B1337984

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromomethylpyridine hydrobromide is a pivotal heterocyclic building block in organic
synthesis, particularly valued in the development of novel pharmaceutical agents and other
specialty chemicals. Its reactivity, stemming from the bromomethyl group attached to the
pyridine ring, allows for its versatile use as a precursor in the formation of a wide array of more
complex molecules. This technical guide provides an in-depth overview of the melting point of
3-bromomethylpyridine hydrobromide, a critical parameter for its identification and quality
control. Furthermore, it outlines a detailed experimental protocol for melting point determination
and illustrates a common synthetic workflow involving this compound.

Core Physicochemical Data

The melting point of 3-bromomethylpyridine hydrobromide is a key indicator of its purity. A
sharp melting range typically signifies a high-purity compound. The data below has been
compiled from various chemical suppliers and literature sources.
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Property Value References
Melting Point 150 °C [1]

Melting Point Range 150-155 °C [2]

Molecular Formula CeHeBrN - HBr [11[2]
Molecular Weight 252.93 g/mol [2][3]

CAS Number 4916-55-6 [1][2]
Appearance White to almost white powder o

or crystals

Experimental Protocol: Melting Point Determination

The following is a standardized procedure for the accurate determination of the melting point of
3-bromomethylpyridine hydrobromide using a modern digital melting point apparatus.

Objective: To determine the melting point range of a solid sample of 3-bromomethylpyridine
hydrobromide.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp or similar digital instrument)
o Capillary tubes (sealed at one end)

o 3-Bromomethylpyridine hydrobromide sample

e Spatula

e Mortar and pestle (optional, if the sample is not a fine powder)

o Safety goggles

e Lab coat

Procedure:
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e Sample Preparation:

o Ensure the 3-bromomethylpyridine hydrobromide sample is a fine, dry powder. If
necessary, gently grind the crystals using a mortar and pestle.

o Tap the open end of a capillary tube into the powdered sample to pack a small amount of
the solid into the tube.

o Invert the capillary tube and tap the sealed end gently on a hard surface to pack the
sample tightly into the bottom. The packed sample height should be approximately 2-3
mm.[4]

e Apparatus Setup:

o Turn on the melting point apparatus and allow it to stabilize.

o If the approximate melting point is known (around 150-155 °C), set the plateau
temperature to approximately 20 °C below the expected melting point.

o Set the heating rate (ramp rate) to 1-2 °C per minute to ensure thermal equilibrium and an
accurate reading.[5]

e Measurement:

o Carefully insert the packed capillary tube into the heating block of the apparatus.

o Begin the heating program.

o Observe the sample through the magnifying lens.

o Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range).

o Continue to observe and record the temperature at which the last solid crystal melts into a
clear liquid (the end of the melting range).[6]

e Post-Measurement:
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o Turn off the apparatus and allow it to cool down.
o Dispose of the used capillary tube in the designated glass waste container.

o Record the observed melting point range in your laboratory notebook. For high accuracy, it
is recommended to perform the measurement in triplicate and report the average.

Synthetic Workflow: Quaternization of a Tertiary
Amine

3-Bromomethylpyridine hydrobromide is frequently employed as an alkylating agent in the
synthesis of pyridinium salts. These salts are a common structural motif in many biologically
active compounds. The following diagram illustrates the general workflow for the synthesis of a
pyridinium salt via the quaternization of a tertiary amine with 3-bromomethylpyridine
hydrobromide. Pyridine and dihydropyridine scaffolds play an expanding role in drug design,
appearing in numerous FDA-approved pharmaceuticals.[7][8] The synthesis of pyridinium salts
is a key step in the development of new therapeutic agents.[9][10]
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Caption: General workflow for the synthesis of a pyridinium salt.
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Conclusion

This technical guide provides essential information on the melting point of 3-
bromomethylpyridine hydrobromide, a fundamental property for its characterization. The
detailed experimental protocol for melting point determination offers a reliable method for
researchers to verify the purity of their samples. Furthermore, the illustrated synthetic workflow
highlights a key application of this versatile reagent in the synthesis of pyridinium salts, which
are of significant interest in medicinal chemistry and drug development.[1][9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337984?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

